Cas no 412269-00-2 (3-(3-Phenylsulfamoylphenyl)acrylic acid)

• Product Name: 3-(3-Phenylsulfamoylphenyl)acrylic acid
• CAS No: 412269-00-2
• MF: C₁₅H₁₃NO₄S
• MW: 303.33302283287
• CID: 2156714
• PubChem ID: 22492441
• Update Time: 2025-04-21

3-(3-Phenylsulfamoylphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Phenylsulfamoylphenyl)acrylic acid
• (2E)-3-[3-(Phenylsulfamoyl)phenyl]acrylic acid
• D342E3PX5U
• PXD-101-6
• 412269-00-2
• (E)-3-[3-(phenylsulfamoyl)phenyl]prop-2-enoic acid
• AC-30952
• Belinostat acid
• 866323-87-7
• (2E)-3-[3-[(Phenylamino)sulfonyl]phenyl]-2-propenoic Acid; (E)-3-(3-(N-Phenylsulfamoyl)phenyl)acrylic Acid
• (E)-3-(3-(N-phenylsulfaMoyl)phenyl)acrylicacid
• (2E)-3-[3-(phenylsulfamoyl)phenyl]prop-2-enoic acid
• ALGZPROJSRYPIG-MDZDMXLPSA-N
• 2-Propenoic acid, 3-[3-[(phenylamino)sulfonyl]phenyl]-, (2E)-
• Q27276029
• PXD101-6
• UNII-D342E3PX5U
• (E)-3-(3-Phenylsulfamoyl-phenyl)-acrylic acid
• 2-Propenoic acid, 3-(3-((phenylamino)sulfonyl)phenyl)-, (2E)-
• SCHEMBL1402914
• 2-Propenoic acid, 3-(3-((phenylamino)sulfonyl)phenyl)-
• 3-(3-(N-Phenylsulfamoyl)phenyl)acrylic acid
• (E)-3-(3-(N-phenylsulfaMoyl)phenyl)acrylic acid

• Inchi： 1S/C15H13NO4S/c17-15(18)10-9-12-5-4-8-14(11-12)21(19,20)16-13-6-2-1-3-7-13/h1-11,16H,(H,17,18)/b10-9+
• InChI Key： ALGZPROJSRYPIG-MDZDMXLPSA-N
• SMILES： S(C1C=CC=C(/C=C/C(=O)O)C=1)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 303.05652907Da
• Monoisotopic Mass: 303.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.033 g/l) (25 º C),